Cas no 62124-56-5 (Oxazole, 2-(methylsulfinyl)-4-phenyl-)

• Product Name: Oxazole, 2-(methylsulfinyl)-4-phenyl-
• CAS No: 62124-56-5
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 457173
• PubChem ID: 21329716
• Update Time: 2025-04-19

Oxazole, 2-(methylsulfinyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(methylsulfinyl)-4-phenyl-
• 2-methylsulfinyl-4-phenyl-1,3-oxazole
• SCHEMBL11533165
• 62124-56-5
• 2-(Methanesulfinyl)-4-phenyl-1,3-oxazole
• DTXSID10612517

• Inchi： 1S/C10H9NO2S/c1-14(12)10-11-9(7-13-10)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： RNOKFJMXGUXDFP-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC(=CO1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 207.03547
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles